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Compound of Interest

Compound Name: celaphanol A

Cat. No.: B026724

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed chemical profile of Celaphanol A, a naturally occurring
trinorditerpene. The information is curated for professionals in the fields of chemical research
and drug development, presenting key data in a structured and accessible format.

Chemical Identity and Nomenclature

Celaphanol A is a bioactive compound isolated from the root bark of Celastrus orbiculatus and
the stems of Celastrus stephanotifolius[1]. Its chemical identity is defined by several key
identifiers, the most formal of which is its IUPAC name.

The systematic IUPAC name for Celaphanol A is (4aR)-6,7,10-trihydroxy-1,1,4a-trimethyl-3,4-
dihydro-2H-phenanthren-9-one[2].

A comprehensive list of its chemical identifiers and properties is provided in the table below for
ease of reference and comparison.
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Identifier Type Value
(4aR)-6,7,10-trihydroxy-1,1,4a-trimethyl-3,4-
IUPAC Name
dihydro-2H-phenanthren-9-one[2]
CAS Number 244204-40-8[1][2]

Molecular Formula

C17H2004[1][2]

Molecular Weight 288.34 g/mol [1][2]

PubChem CID 10016968[2]

InChl Key MLGLIJFWISHCOAE-QGZVFWFLSA-N[2]
Synonyms Celaphal A, (+)-Celaphanol A, CHEMBL512226,

HY-N3563[2]

Physicochemical Properties

The following table summarizes key computed physicochemical properties of Celaphanol A,

which are critical for research in areas such as pharmacology and toxicology.

Property Value
Topological Polar Surface Area 77.8 A7[2]
Hydrogen Bond Donor Count 3[2]
Hydrogen Bond Acceptor Count 42]
XLogP3 3.8[2]
Rotatable Bond Count 0[2]

Exact Mass

288.136 u[2]

Molecular Complexity

507[2]

Relationships and Classification
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The logical relationship between Celaphanol A, its formal name, and its natural source can be
visualized as a straightforward hierarchical structure. This diagram illustrates the connection
from the general classification to the specific compound and its primary identifier.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. Celaphanol A | CAS:244204-40-8 | Manufacturer ChemFaces [chemfaces.com]
e 2. Phytochemical: Celaphanol A [caps.ncbs.res.in]

 To cite this document: BenchChem. [A Comprehensive Technical Overview of Celaphanol A].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b026724+#iupac-name-for-celaphanol-a]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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